Cas no 886497-83-2 (1-(thiophene-2-carbonyl)piperidin-4-amine)

• Product Name: 1-(thiophene-2-carbonyl)piperidin-4-amine
• CAS No: 886497-83-2
• MF: C₁₀H₁₄N₂OS
• MW: 210.295960903168
• CID: 891329
• PubChem ID: 4778219
• Update Time: 2025-07-02

1-(thiophene-2-carbonyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• (4-Aminopiperidin-1-yl)(thiophen-2-yl)methanone
• (4-AMINO-PIPERIDIN-1-YL)-THIOPHEN-2-YL-METHANONE
• (4-aminopiperidin-1-yl)-thiophen-2-ylmethanone
• 1-(Thien-2-ylcarbonyl)piperidin-4-amine
• 1-(thiophene-2-carbonyl)piperidin-4-amine
• 1-(2-thienylcarbonyl)-4-piperidinamine
• SCHEMBL357539
• 886497-83-2
• DTXSID90406496
• (3,5-Dimethoxy-1-phenyl-cyclohexa-2,5-dienyl)-acetonitrile
• SB44150
• FT-0678582
• CS-0270984
• EN300-186752
• AKOS003594435
• BB 0253914
• (4-Aminopiperidin-1-yl)thiophen-2-ylmethanone
• 4-piperidinamine, 1-(2-thienylcarbonyl)-, hydrochloride
• STL484296
• DB-016474
• ALBB-013016

• MDL： MFCD06740654
• Inchi： 1S/C10H14N2OS/c11-8-3-5-12(6-4-8)10(13)9-2-1-7-14-9/h1-2,7-8H,3-6,11H2
• InChI Key： ZSOZXVDAAMDHHK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1CCC(CC1)N)=O

Computed Properties

• Exact Mass: 210.08300
• Monoisotopic Mass: 210.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.57000
• LogP: 1.94960

1-(thiophene-2-carbonyl)piperidin-4-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(thiophene-2-carbonyl)piperidin-4-amine

Comprehensive Overview of 1-(thiophene-2-carbonyl)piperidin-4-amine (CAS No. 886497-83-2): Properties, Applications, and Research Insights

1-(thiophene-2-carbonyl)piperidin-4-amine (CAS No. 886497-83-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound combines a thiophene ring with a piperidine backbone, creating a versatile scaffold for drug discovery and material science. The presence of both carbonyl and amine functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 1-(thiophene-2-carbonyl)piperidin-4-amine has surged, driven by their role in developing small-molecule therapeutics and biologically active agents. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with trends in precision medicine and targeted drug delivery. Its CAS No. 886497-83-2 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and medicinal chemistry optimization.

The synthesis of 1-(thiophene-2-carbonyl)piperidin-4-amine typically involves amide coupling between thiophene-2-carboxylic acid and 4-aminopiperidine, followed by purification via column chromatography or recrystallization. Its molecular weight (224.3 g/mol) and logP value (predicted ~1.8) suggest moderate lipophilicity, which is advantageous for blood-brain barrier permeability in CNS drug development. These properties are often discussed in forums focusing on ADMET prediction tools and computational chemistry.

From an industrial perspective, 886497-83-2 is increasingly listed in custom synthesis catalogs, with manufacturers highlighting its >98% purity for high-value research applications. Analytical data (e.g., HPLC, NMR) confirm its stability under standard storage conditions, addressing common user queries about compound shelf life and handling protocols. The compound's thiophene moiety also sparks interest in organic electronics, where such structures contribute to charge transport materials.

Emerging studies explore 1-(thiophene-2-carbonyl)piperidin-4-amine derivatives for anticancer activity, leveraging the piperidine amine's ability to form hydrogen bonds with biological targets. This aligns with Google Scholar trends showing rising searches for "piperidine-based anticancer agents" and "thiophene medicinal chemistry". Patent analyses reveal its inclusion in combinatorial libraries for fragment-based drug design, particularly against protein-protein interaction targets.

Quality control of CAS 886497-83-2 follows ICH guidelines, with specifications for residual solvents and heavy metals meeting pharmaceutical-grade standards. These details respond to frequent buyer concerns about batch-to-batch consistency in contract research organizations. The compound's MSDS emphasizes standard laboratory precautions, though it's not classified under hazardous materials in major regulatory systems.

Future directions for 1-(thiophene-2-carbonyl)piperidin-4-amine research may include crystallography studies to elucidate its binding conformations, or development of fluorescent probes using its thiophene chromophore. Such applications resonate with growing interest in theranostic compounds that combine diagnostics and therapy. Its scaffold diversity also makes it a candidate for AI-driven molecular generation platforms seeking novel bioisosteres.